Cas no 1361678-41-2 (2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol)

• Product Name: 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol
• CAS No: 1361678-41-2
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922765
• Update Time: 2025-06-13

2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-8-1-2-10(11(14)4-8)12-7(6-17)3-9(15)5-16-12/h1-5,17H,6H2
• InChI Key： FUVLAPRELPPIJB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(=CN=1)F)CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol

Comprehensive Overview of 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol (CAS No. 1361678-41-2)

2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol (CAS No. 1361678-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its dichlorophenyl and fluoropyridine moieties, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₂H₈Cl₂FNO, highlights the presence of halogens, which are often leveraged to enhance bioavailability and metabolic stability in bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol as a building block for synthesizing novel therapeutics targeting infectious diseases and inflammatory conditions. The compound's fluorine substitution is a key feature, as fluorine atoms are known to improve binding affinity and pharmacokinetic profiles. This aligns with the growing trend of fluorine-containing drugs, which dominate nearly 30% of FDA-approved pharmaceuticals.

From an agrochemical perspective, 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol is being explored for its potential role in developing next-generation crop protection agents. The dichlorophenyl group is a common motif in herbicides and fungicides, offering robust activity against resistant pathogens. With the global push for sustainable agriculture, this compound's efficacy at low concentrations makes it a candidate for green chemistry initiatives, reducing environmental impact while maintaining high yields.

The synthesis of CAS No. 1361678-41-2 typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Advanced techniques like microwave-assisted synthesis have been employed to optimize yield and purity, addressing the industry's need for cost-effective and scalable production methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's structural integrity, ensuring compliance with regulatory standards for research and development.

Emerging discussions in scientific forums often revolve around the structure-activity relationship (SAR) of 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol. Computational modeling and molecular docking studies suggest its potential interactions with biological targets, such as enzymes involved in disease pathways. These insights are critical for designing highly selective inhibitors, a hot topic in precision medicine. Additionally, the compound's logP value and solubility profile are frequently analyzed to predict its behavior in vivo, a common query among pharmacokinetics researchers.

Environmental and safety assessments of 1361678-41-2 indicate low ecotoxicity, aligning with the OECD guidelines for chemical testing. Its stability under various pH conditions makes it suitable for formulation studies, another area of interest for industrial applications. As the scientific community prioritizes benign-by-design principles, this compound's degradability and minimal bioaccumulation risks are noteworthy advantages.

In summary, 2-(2,4-Dichlorophenyl)-5-fluoropyridine-3-methanol represents a promising scaffold for multidisciplinary research. Its relevance to drug discovery, agrochemical innovation, and green chemistry positions it as a compound of enduring significance. Future studies may focus on derivatization strategies to unlock its full potential, answering the pressing need for novel solutions in healthcare and agriculture.